Cas no 1021344-69-3 (methyl 4-bromo-2-iodo-6-methylbenzoate)

• Product Name: methyl 4-bromo-2-iodo-6-methylbenzoate
• CAS No: 1021344-69-3
• MF: C₉H₈BrIO₂
• MW: 354.967094421387
• MDL: MFCD09260951
• CID: 4568179
• PubChem ID: 68809518
• Update Time: 2025-10-31

methyl 4-bromo-2-iodo-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-2-iodo-6-methylbenzoate

• MDL： MFCD09260951
• Inchi： 1S/C9H8BrIO2/c1-5-3-6(10)4-7(11)8(5)9(12)13-2/h3-4H,1-2H3
• InChI Key： ZSTLHSKWDHIWKM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=C(C)C=C(Br)C=C1I

Computed Properties

• Exact Mass: 353.87524g/mol
• Monoisotopic Mass: 353.87524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 354.97g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Additional information on methyl 4-bromo-2-iodo-6-methylbenzoate

Introduction to Methyl 4-Bromo-2-Iodo-6-Methylbenzoate (CAS No. 1021344-69-3)

Methyl 4-bromo-2-iodo-6-methylbenzoate, with the CAS number 1021344-69-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which includes a benzoate backbone substituted with bromine, iodine, and methyl groups at specific positions. The combination of these substituents imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The synthesis of methyl 4-bromo-2-iodo-6-methylbenzoate involves a series of carefully controlled reactions, often utilizing advanced methodologies such as Suzuki coupling or other cross-coupling techniques. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. The presence of both bromine and iodine substituents makes this compound particularly interesting for studies on halogen exchange reactions and their implications in drug design.

In terms of applications, methyl 4-bromo-2-iodo-6-methylbenzoate has been explored in the development of novel pharmaceuticals. Its structure allows for potential interactions with various biological targets, including enzymes and receptors. Researchers have reported promising results in preliminary studies assessing its bioactivity, particularly in the context of anti-inflammatory and anticancer properties. These findings underscore the potential of this compound as a lead molecule in drug discovery programs.

Moreover, the compound has found utility in materials science, where its unique electronic properties make it a candidate for use in organic electronics. The substitution pattern on the benzoate ring influences its conjugation characteristics, which are critical for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated enhanced charge transport properties when this compound is incorporated into polymer blends, highlighting its potential in next-generation electronic materials.

The stability and reactivity of methyl 4-bromo-2-iodo-6-methylbenzoate are also areas of active research. Its susceptibility to nucleophilic aromatic substitution reactions has been investigated under various conditions, providing insights into its reactivity profiles. Understanding these properties is essential for optimizing its use in both chemical synthesis and industrial applications.

In conclusion, methyl 4-bromo-2-iodo-6-methylbenzoate (CAS No. 1021344-69-3) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in contemporary research efforts. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to the advancement of science and technology.